Cas no 1327170-06-8 ((2Z)-6-chloro-2-[(2-chlorophenyl)imino]-N-[(oxolan-2-yl)methyl]-2H-chromene-3-carboxamide)

• Product Name: (2Z)-6-chloro-2-[(2-chlorophenyl)imino]-N-[(oxolan-2-yl)methyl]-2H-chromene-3-carboxamide
• CAS No: 1327170-06-8
• MF: C₂₁H₁₈Cl₂N₂O₃
• MW: 417.285223484039
• CID: 5324236
• Update Time: 2025-06-29

(2Z)-6-chloro-2-[(2-chlorophenyl)imino]-N-[(oxolan-2-yl)methyl]-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-[(2-chlorophenyl)imino]-N-[(tetrahydro-2-furanyl)methyl]-2H-1-benzopyran-3-carboxamide
• (2Z)-6-chloro-2-[(2-chlorophenyl)imino]-N-[(oxolan-2-yl)methyl]-2H-chromene-3-carboxamide

• Inchi： 1S/C21H18Cl2N2O3/c22-14-7-8-19-13(10-14)11-16(20(26)24-12-15-4-3-9-27-15)21(28-19)25-18-6-2-1-5-17(18)23/h1-2,5-8,10-11,15H,3-4,9,12H2,(H,24,26)
• InChI Key： JPZBIJACIHGJRU-UHFFFAOYSA-N
• SMILES： C1(=NC2=CC=CC=C2Cl)OC2=CC=C(Cl)C=C2C=C1C(NCC1CCCO1)=O

Experimental Properties

• Density: 1.41±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.00±0.20(Predicted)

Additional information on (2Z)-6-chloro-2-[(2-chlorophenyl)imino]-N-[(oxolan-2-yl)methyl]-2H-chromene-3-carboxamide

(2Z)-6-Chloro-2-[(2-Chlorophenyl)imino]-N-[(Oxolan-2-Yl)Methyl]-2H-Chromene-3-Carboxamide: A Comprehensive Overview

The compound with CAS No. 1327170-06-8, named (2Z)-6-chloro-2-[(2-chlorophenyl)imino]-N-[(oxolan-2-yl)methyl]-2H-chromene-3-carboxamide, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of chromenes, which are aromatic heterocyclic compounds with a benzopyran structure. The presence of multiple functional groups, including a chloro group, an imino group, and a carboxamide group, makes this molecule particularly interesting for its potential in drug design, material science, and catalytic applications.

Recent studies have highlighted the importance of chromene derivatives in medicinal chemistry due to their diverse biological activities. The Z configuration of the imino group in this compound plays a crucial role in determining its electronic properties and reactivity. The chlorine substituents on the chromene ring and the phenyl group further enhance the molecule's stability and selectivity in various chemical reactions. This makes it a promising candidate for use in the development of novel pharmaceutical agents targeting specific biological pathways.

The synthesis of (2Z)-6-chloro-2-[(2-chlorophenyl)imino]-N-[(oxolan-2-yl)methyl]-2H-chromene-3-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have employed various strategies, including Suzuki coupling and Stille coupling reactions, to optimize the synthesis pathway. The use of green chemistry principles has also been emphasized to minimize environmental impact while ensuring high yields and purity of the final product.

In terms of applications, this compound has shown remarkable potential in the field of optoelectronics. Its unique electronic structure allows for efficient charge transport properties, making it a strong candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent studies have demonstrated that incorporating this chromene derivative into OLED architectures can significantly improve device efficiency and stability under operational conditions.

Moreover, the oxolan ring (tetrahydrofuran ring) present in this molecule contributes to its solubility and biocompatibility, which are essential properties for drug delivery systems. Researchers have explored its use as a carrier molecule for targeted drug delivery, where its ability to encapsulate hydrophobic drugs while maintaining stability in physiological conditions has been extensively studied.

Looking ahead, ongoing research is focused on further optimizing the properties of this compound through structural modifications. For instance, introducing additional functional groups or altering the substituents on the chromene ring could enhance its bioavailability or improve its electronic characteristics for specific applications. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new possibilities for this versatile molecule.

In conclusion, (2Z)-6-chloro-2-[(2-chlorophenyl)imino]-N-[(oxolan-2-Yl)methyl]-2H-chromene-3-carboxamide represents a cutting-edge advancement in organic chemistry with wide-ranging implications across multiple disciplines. Its unique structure, combined with recent breakthroughs in synthesis and application techniques, positions it as a key player in future scientific innovations.